2-((2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl)thio)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H23N3O2S3/c1-12-6-13(2)8-21(7-12)17(23)11-24-10-16(22)20-18-19-14(9-26-18)15-4-3-5-25-15/h3-5,9,12-13H,6-8,10-11H2,1-2H3,(H,19,20,22)
• InChI Key: VPBKLTLIXOEQMP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)CSCC(=O)NC2=NC(=CS2)C3=CC=CS3)C
• Molecular Formula: C18H23N3O2S3
• Molecular Weight: 409.6 g/mol

Description

2-((2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl)thio)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H23N3O2S3 and its molecular weight is 409.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Anticancer Compounds

The compound has been utilized in the synthesis of derivatives with anticancer activities. For instance, derivatives synthesized by reacting related thione derivatives with 2-chloro-N-(thiazol-2-yl)acetamide compounds exhibited reasonable anticancer activity against different human tumor cell lines derived from nine neoplastic cancer types, especially showing high activity against melanoma-type cell lines (Duran & Demirayak, 2012).

Determination of Acidity Constants

The compound's derivatives have been analyzed for their acidity constants via UV spectroscopic studies, providing valuable insights into their chemical behavior and properties. This includes the determination of pKa values, which are crucial for understanding the compound's behavior in various biological and chemical environments (Duran & Canbaz, 2013).

Crystal Structure Analysis

Research has also focused on the crystal structures of related compounds, offering insights into their molecular configurations and potential interactions with biological targets. Understanding the crystal structure is essential for the design of compounds with specific biological activities (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Optoelectronic Properties

Studies have explored the optoelectronic properties of polymers derived from thiazole-based compounds. These polymers exhibit potential for applications in electronic devices, highlighting the compound's role in developing new materials with desirable electronic properties (Camurlu & Guven, 2015).